Cas no 2172188-66-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
- 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid
- 2172188-66-6
- EN300-1519609
-
- Inchi: 1S/C23H26N2O6/c1-15(12-21(27)25(10-11-26)13-22(28)29)24-23(30)31-14-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20,26H,10-14H2,1H3,(H,24,30)(H,28,29)
- InChI Key: BAAJZBUFTCLRSY-UHFFFAOYSA-N
- SMILES: O(C(NC(C)CC(N(CC(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17908655g/mol
- Monoisotopic Mass: 426.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 116Ų
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1519609-0.05g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-0.1g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-0.25g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-0.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-1.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-2.5g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-5.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-10.0g |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1519609-50mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 50mg |
$888.0 | 2023-09-27 | ||
| Enamine | EN300-1519609-100mg |
2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2-hydroxyethyl)butanamido]acetic acid |
2172188-66-6 | 100mg |
$930.0 | 2023-09-27 |
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid
Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2172188-66-6)
2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2172188-66-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Gly-OH, is a derivative of glycine and is characterized by its unique structural features, including the fluorenylmethyloxycarbonyl (Fmoc) protecting group and the hydroxyethyl amide functionality. These characteristics make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, typically using piperidine. This property ensures that the amino group remains protected during the synthesis process, preventing unwanted side reactions and ensuring high yields of the desired product. The presence of the hydroxyethyl amide group in 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid adds an additional layer of complexity and functionality, making it suitable for a variety of applications in drug discovery and development.
Recent studies have highlighted the potential of Fmoc-Gly-OH in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for synthesizing peptides with enhanced biological activity. The researchers found that peptides incorporating Fmoc-Gly-OH exhibited improved stability and solubility, which are crucial properties for effective drug delivery.
In another study, published in the European Journal of Organic Chemistry, researchers investigated the role of Fmoc-Gly-OH in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often have superior pharmacological properties, such as increased metabolic stability and reduced immunogenicity. The study demonstrated that Fmoc-Gly-OH-derived peptidomimetics showed promising results in inhibiting protein-protein interactions, which are key targets in many disease pathways.
The versatility of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid extends beyond its use as a synthetic intermediate. It has also been explored for its potential in diagnostic applications. A 2023 paper in Analytical Chemistry reported on the development of a fluorescent probe based on this compound. The probe was designed to detect specific biomarkers associated with neurodegenerative diseases, offering a non-invasive method for early diagnosis.
The safety and toxicity profiles of compounds like Fmoc-Gly-OH are critical considerations in their development and application. Extensive toxicity studies have shown that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, ongoing research continues to refine our understanding of its safety profile, particularly in long-term use scenarios.
In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid (CAS No. 2172188-66-6) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for synthesizing complex peptides and peptidomimetics, while its safety profile supports its potential use in therapeutic and diagnostic contexts. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.
2172188-66-6 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2-hydroxyethyl)butanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)